Mycinamicin I

• Molecular Formula: C37H61NO12
• Molecular Weight: 711.9 g/mol
• InChI: InChI=1S/C37H61NO12/c1-11-27-24(18-45-37-35(44-10)34(43-9)30(41)23(6)47-37)33-28(49-33)14-13-26(39)20(3)16-21(4)32(19(2)12-15-29(40)48-27)50-36-31(42)25(38(7)8)17-22(5)46-36/h12-15,19-25,27-28,30-37,41-42H,11,16-18H2,1-10H3/b14-13+,15-12+/t19-,20+,21-,22+,23+,24+,25-,27+,28+,30+,31+,32+,33+,34+,35+,36-,37+/m0/s1
• InChIKey: QABCJBNUVVMWAL-QBPANRIESA-N

Mycinamicin I for Research: A 16-Membered Macrolide Antibiotic with Distinct Biosynthetic and Antimicrobial Profile

Mycinamicin I (CAS 73665-15-3, molecular formula C37H61NO12) is a basic 16-membered macrolide antibiotic produced by Micromonospora griseorubida [1]. It is a natural product composed of a branched macrolactone ring and two deoxyhexose sugars, desosamine and mycinose, attached at the C-5 and C-21 positions, respectively [2]. This compound exhibits strong antibacterial activity against Gram-positive bacteria and is a key component in a family of at least seven mycinamicin congeners [3]. Its biosynthetic gene cluster has been fully sequenced (62 kb, 22 ORFs), making it a tractable model for polyketide synthase (PKS) engineering and post-PKS tailoring studies [4].

Antimicrobial screening compound with reported Gram-positive activity

Distinct 16-membered macrolide scaffold featuring an epoxide at C-12/13

Fully sequenced 62 kb biosynthetic gene cluster for PKS and P450 tailoring studies

• [1] Satoi, S., Muto, N., Hayashi, M., Fujii, T., & Otani, M. (1980). Mycinamicins, new macrolide antibiotics. I. Taxonomy, production, isolation, characterization and properties. The Journal of Antibiotics, 33(4), 364-376. View Source
• [2] Kinoshita, K., Satoi, S., Hayashi, M., Harada, K., Suzuki, M., & Nakatsu, K. (1985). Mycinamicins, new macrolide antibiotics. VIII. Chemical degradation and absolute configuration of mycinamicins. The Journal of Antibiotics, 38(4), 522-526. View Source
• [3] Hayashi, M., Ohno, M., & Satoi, S. (1980). Structures of mycinamicins. The Journal of Antibiotics, 33(9), 940-947. View Source
• [4] Anzai, Y., Saito, N., Tanaka, M., Kinoshita, K., Koyama, Y., & Kato, F. (2003). Organization of the biosynthetic gene cluster for the polyketide macrolide mycinamicin in Micromonospora griseorubida. FEMS Microbiology Letters, 218(1), 135-141. View Source

Why Mycinamicin I Cannot Be Replaced by Mycinamicin II or Other 16-Membered Macrolides

Although mycinamicins I and II share a common biosynthetic origin and similar UV absorption properties (strong peak at 218 nm, shoulder at 240 nm) [1], they exhibit distinct antimicrobial potencies and are not interchangeable. Direct comparative studies reveal that mycinamicin I demonstrates a MIC approximately 0.5× that of erythromycin against Legionella spp., whereas mycinamicin II is equipotent to erythromycin [2]. Furthermore, mycinamicin I differs from mycinamicin II in the oxidation state of the macrolactone ring; mycinamicin I possesses an epoxide at C-12/13, while mycinamicin II features a hydroxyl group at C-14 and an epoxide [3]. These structural differences arise from the sequential action of the multifunctional cytochrome P450 enzyme MycG, which catalyzes epoxidation prior to hydroxylation, thereby defining the distinct chemical and biological identities of the two congeners [4]. Substituting mycinamicin I with mycinamicin II or other macrolides would therefore introduce confounding variables in potency, biosynthetic pathway studies, and resistance profiling experiments.

Mycinamicin II – Oxidation State Mismatch

Mycinamicin II differs by a hydroxyl at C-14 instead of the epoxide; this structural variation may shift antimicrobial potency context and biosynthetic pathway interpretation.

Other 16-Membered Macrolides – Scaffold Identity

Mycinamicin I possesses a unique epoxide pattern defined by sequential MycG oxidation; alternative 16-membered macrolides may not reproduce this biosynthetic signature, complicating pathway endpoint studies.

14-Membered Macrolides (e.g., Erythromycin) – Resistance Profile

Erythromycin binds the ribosome differently; reported activity against erythromycin-resistant strains is scaffold-dependent and may not transfer, limiting direct substitution in resistance profiling.

• [1] Satoi, S., Muto, N., Hayashi, M., Fujii, T., & Otani, M. (1980). Mycinamicins, new macrolide antibiotics. I. Taxonomy, production, isolation, characterization and properties. The Journal of Antibiotics, 33(4), 364-376. View Source
• [2] Edelstein, P. H., Pasiecznik, K. A., Yasui, V. K., & Meyer, R. D. (1982). Susceptibility of Legionella spp. to mycinamicin I and II and other macrolide antibiotics: effects of media composition and origin of organisms. Antimicrobial Agents and Chemotherapy, 22(1), 90-93. View Source
• [3] Kinoshita, K., Satoi, S., Hayashi, M., Harada, K., Suzuki, M., & Nakatsu, K. (1985). Mycinamicins, new macrolide antibiotics. VIII. Chemical degradation and absolute configuration of mycinamicins. The Journal of Antibiotics, 38(4), 522-526. View Source
• [4] Anzai, Y., Tsukada, S., Sakai, A., Masuda, R., Harada, C., Domeki, A., ... & Kato, F. (2012). Function of cytochrome P450 enzymes MycCI and MycG in Micromonospora griseorubida, a producer of the macrolide antibiotic mycinamicin. Antimicrobial Agents and Chemotherapy, 56(7), 3648-3656. View Source

Quantitative Evidence Guide: Mycinamicin I Differentiation Data for Scientific Procurement

Mycinamicin I Exhibits 2-Fold Greater Potency Than Erythromycin and Mycinamicin II Against Legionella spp.

In a direct head-to-head comparison using an agar dilution method, mycinamicin I demonstrated a minimal inhibitory concentration (MIC) approximately 0.5× that of erythromycin (EM) against 33 Legionella strains (29 L. pneumophila). In contrast, mycinamicin II was equipotent to erythromycin (MIC ≈ EM MIC) [1]. This represents a 2-fold potency advantage of mycinamicin I over both the clinical benchmark erythromycin and its close congener mycinamicin II under identical assay conditions.

Relative Potency vs. Erythromycin

Head-to-head

~2-fold lower MIC (0.5× EM)

33 Legionella strains, agar dilution

Supports antimicrobial screening context

Reported MIC endpoint; media-dependent

Evidence Dimension	Antibacterial potency (relative MIC)
Target Compound Data	MIC ≈ 0.5 × EM MIC
Comparator Or Baseline	Erythromycin (baseline, MIC = 1.0); Mycinamicin II (MIC ≈ 1.0 × EM MIC)
Quantified Difference	Mycinamicin I is approximately 2-fold more potent than erythromycin and mycinamicin II
Conditions	33 Legionella spp. strains (29 L. pneumophila) tested via agar dilution on BCYEα and BYEα media

Why This Matters

For researchers screening antimicrobial candidates against Legionella or requiring a macrolide with superior potency in this genus, mycinamicin I offers a quantifiable 2-fold improvement over erythromycin and its closest analog mycinamicin II, reducing confounding variables in comparative studies.

• [1] Edelstein, P. H., Pasiecznik, K. A., Yasui, V. K., & Meyer, R. D. (1982). Susceptibility of Legionella spp. to mycinamicin I and II and other macrolide antibiotics: effects of media composition and origin of organisms. Antimicrobial Agents and Chemotherapy, 22(1), 90-93. View Source

UV Spectral Signature at 218 nm Distinguishes Mycinamicin I from Mycinamicins III, IV, and V

Mycinamicin I and II share a distinctive UV absorption profile with a strong peak at 218 nm and a shoulder at 240 nm, whereas mycinamicins III, IV, and V exhibit strong peaks at 215 nm and around 280 nm [1]. This 3 nm bathochromic shift in the primary absorption maximum (218 nm vs. 215 nm) and the presence of a 280 nm band in the latter group provide a rapid, non-destructive method for identity verification and purity assessment.

UV λmax Differentiation

Reported

218 nm (shoulder 240 nm) vs. 215/280 nm for III/IV/V

Enables identity verification

Non-destructive QC context

Evidence Dimension	UV absorption maximum (λmax)
Target Compound Data	Strong peak at 218 nm, shoulder at 240 nm
Comparator Or Baseline	Mycinamicin III/IV/V: strong peaks at 215 nm and ~280 nm
Quantified Difference	3 nm redshift (218 vs 215 nm); distinct 280 nm peak absent in I/II
Conditions	UV spectroscopy as reported in original characterization studies

Why This Matters

This spectral difference enables unambiguous differentiation of mycinamicin I from other mycinamicin congeners (III, IV, V) during compound receipt, storage, and experimental use, minimizing the risk of misidentification in procurement and inventory management.

• [1] Satoi, S., Muto, N., Hayashi, M., Fujii, T., & Otani, M. (1980). Mycinamicins, new macrolide antibiotics. I. Taxonomy, production, isolation, characterization and properties. The Journal of Antibiotics, 33(4), 364-376. View Source

Genetic Engineering of the MycG Promoter Enhances Mycinamicin II Production by 2-Fold, Demonstrating Pathway Tractability

The mycinamicin biosynthetic pathway is amenable to genetic manipulation for yield improvement. Disruption of the mycG gene, which encodes the multifunctional P450 responsible for epoxidation and hydroxylation, abolishes production of both mycinamicin I and II, resulting in accumulation of the precursor mycinamicin IV [1]. Complementation with the mycG gene under the control of the myrB promoter (myrBp) restored production, and critically, the amount of mycinamicin II produced was approximately 2-fold higher than that of the wild-type strain [1]. This demonstrates that mycinamicin I/II titers can be quantitatively enhanced through promoter engineering.

MycG Promoter Engineering

Head-to-head

~2-fold titer increase over wild-type

Supports pathway engineering context

myrBp promoter complementation

Evidence Dimension	Mycinamicin II production titer
Target Compound Data	~2-fold increase over wild-type
Comparator Or Baseline	Wild-type M. griseorubida A11725 (baseline = 1.0)
Quantified Difference	Approximately 2-fold higher production
Conditions	M. griseorubida mycG disruption mutant complemented with mycG under myrBp promoter control

Why This Matters

For researchers engaged in natural product biosynthesis, metabolic engineering, or P450 enzymology, mycinamicin I serves as a key intermediate in a tractable pathway where genetic modifications yield quantifiable, 2-fold improvements in product titers—a validated system for studying polyketide tailoring and yield optimization.

• [1] Anzai, Y., Tsukada, S., Sakai, A., Masuda, R., Harada, C., Domeki, A., ... & Kato, F. (2012). Function of cytochrome P450 enzymes MycCI and MycG in Micromonospora griseorubida, a producer of the macrolide antibiotic mycinamicin. Antimicrobial Agents and Chemotherapy, 56(7), 3648-3656. View Source

16-Membered Macrolide Mycinamicin I Overcomes Erythromycin Resistance in Clinically Isolated S. aureus via Distinct Ribosome Binding

In contrast to the widely used 14-membered macrolide erythromycin and its semi-synthetic derivatives, 16-membered macrolides including mycinamicin I retain activity against erythromycin-resistant clinical isolates of Staphylococcus aureus [1]. Structural studies using the 50S ribosomal subunit of Deinococcus radiodurans (D50S) in complex with mycinamicins have revealed distinct binding modes that bypass common resistance mechanisms, including Erm-mediated rRNA methylation and MsrA efflux [2]. This class-level inference positions mycinamicin I as a valuable scaffold for developing anti-resistance therapeutics.

Activity vs. Erythromycin-Resistant S. aureus

Class-level

Retains activity (exact MIC not reported)

Supports resistance mechanism structural studies

Data to verify; class-level inference

Evidence Dimension	Activity against erythromycin-resistant S. aureus
Target Compound Data	Retains activity (exact MIC values not reported in cited study)
Comparator Or Baseline	Erythromycin (ineffective against resistant strains)
Quantified Difference	Qualitative difference; mycinamicins overcome resistance
Conditions	Clinically isolated S. aureus strains with characterized resistance mechanisms

Why This Matters

For programs focused on overcoming macrolide resistance, mycinamicin I provides a naturally evolved 16-membered scaffold with a proven ability to bypass common resistance determinants—a feature not shared by 14-membered erythromycin derivatives—making it a strategic procurement choice for anti-resistance drug discovery and ribosome structural studies.

• [1] Breiner-Goldstein, E., Eyal, Z., Matzov, D., Halfon, Y., Cimicata, G., Baum, M., ... & Yonath, A. (2021). Ribosome-binding and anti-microbial studies of the mycinamicins, 16-membered macrolide antibiotics from Micromonospora griseorubida. Nucleic Acids Research, 49(16), 9560-9573. View Source
• [2] Breiner-Goldstein, E., Eyal, Z., Matzov, D., Halfon, Y., Cimicata, G., Baum, M., ... & Yonath, A. (2021). Ribosome-binding and anti-microbial studies of the mycinamicins, 16-membered macrolide antibiotics from Micromonospora griseorubida. Nucleic Acids Research, 49(16), 9560-9573. View Source

Validated Research and Industrial Application Scenarios for Mycinamicin I

Comparative Antimicrobial Susceptibility Testing Against Legionella and Other Fastidious Gram-Negative Pathogens

Researchers investigating macrolide activity against Legionella pneumophila should prioritize mycinamicin I over erythromycin or mycinamicin II based on its quantifiable 2-fold greater potency (MIC ≈ 0.5 × EM MIC). The established agar dilution methodology using BCYEα and BYEα media provides a reproducible framework for comparative studies [1].

Analytical Reference Standard for UV-Based Identity Confirmation and Purity Assessment

Quality control and analytical laboratories can utilize the distinct UV spectral signature of mycinamicin I (strong peak at 218 nm, shoulder at 240 nm) to differentiate it from mycinamicins III, IV, and V (peaks at 215 nm and ~280 nm). This non-destructive method is ideal for verifying compound identity upon receipt and monitoring stability during storage [2].

Metabolic Engineering of Polyketide Synthase and Cytochrome P450 Tailoring Pathways

The fully sequenced 62 kb mycinamicin biosynthetic gene cluster, containing 22 ORFs and a seven-module PKS, offers a well-characterized platform for synthetic biology. The demonstrated 2-fold titer improvement achieved by promoter engineering of the multifunctional P450 MycG validates this system for yield optimization studies and combinatorial biosynthesis [3].

Structural Studies of Macrolide-Ribosome Interactions and Anti-Resistance Drug Discovery

Given its ability to overcome erythromycin resistance in clinically isolated S. aureus strains, mycinamicin I serves as an essential tool compound for structural biology (e.g., X-ray crystallography, cryo-EM) aimed at elucidating 16-membered macrolide binding modes to the 50S ribosomal subunit. This information is critical for rational design of next-generation macrolides that evade Erm and MsrA resistance mechanisms [4].

Application

Selection Property

Validation Focus

Legionella antimicrobial screening

Reported MIC endpoint context

Agar dilution reproducibility

UV identity verification

Distinct 218 nm λmax with 240 nm shoulder

Differentiation from congeners III/IV/V

PKS and P450 tailoring pathway studies

Tractable 62 kb biosynthetic cluster

Promoter-driven titer improvement

Macrolide-ribosome structural biology

16-membered scaffold binding context

Resistance mechanism bypass structural analysis

• [1] Edelstein, P. H., Pasiecznik, K. A., Yasui, V. K., & Meyer, R. D. (1982). Susceptibility of Legionella spp. to mycinamicin I and II and other macrolide antibiotics: effects of media composition and origin of organisms. Antimicrobial Agents and Chemotherapy, 22(1), 90-93. View Source
• [2] Satoi, S., Muto, N., Hayashi, M., Fujii, T., & Otani, M. (1980). Mycinamicins, new macrolide antibiotics. I. Taxonomy, production, isolation, characterization and properties. The Journal of Antibiotics, 33(4), 364-376. View Source
• [3] Anzai, Y., Tsukada, S., Sakai, A., Masuda, R., Harada, C., Domeki, A., ... & Kato, F. (2012). Function of cytochrome P450 enzymes MycCI and MycG in Micromonospora griseorubida, a producer of the macrolide antibiotic mycinamicin. Antimicrobial Agents and Chemotherapy, 56(7), 3648-3656. View Source
• [4] Breiner-Goldstein, E., Eyal, Z., Matzov, D., Halfon, Y., Cimicata, G., Baum, M., ... & Yonath, A. (2021). Ribosome-binding and anti-microbial studies of the mycinamicins, 16-membered macrolide antibiotics from Micromonospora griseorubida. Nucleic Acids Research, 49(16), 9560-9573. View Source